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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978

Essential Safety and Handling Guide for
Monochrome Yellow 1 Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Monochrome Yellow 1 sodium salt (C.l. 14025). Adherence to
these guidelines is critical for ensuring laboratory safety and minimizing risks associated with
this chemical.

Chemical and Physical Properties

Monochrome Yellow 1 sodium salt, also known as Mordant Yellow 1 or Alizarin Yellow G, is a
disazo dye.[1] It exists as a yellow to orange crystalline powder with minimal odor.[1] A
summary of its key properties is presented below for easy reference.
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Property Value Source
C.l. 14025, Mordant Yellow 1,

Synonyms Alizarin Yellow G, Metachrome  [2]
Yellow, Salicyl Yellow

CAS Number 584-42-9 [31[4]I5]

Molecular Formula C13HsN3NaOs [3]

Molecular Weight 309.21 g/mol [31[6]
Yellow to orange crystalline

Appearance [1]
powder

Melting Point >300 °C [3]

Boiling Point 479.1 °C at 760 mmHg [3]

Water Solubility

Soluble in cold water

[3]

Hazard Identification and Toxicological Information

Monochrome Yellow 1 sodium salt is classified as an irritant and may pose health risks upon

exposure. While it is considered to have low acute toxicity, prolonged exposure should be

avoided.[1]
Hazard Description GHS Classification
Eye Irritation Causes serious eye irritation. H319
Skin Irritation Causes skin irritation. H315
Respiratory Irritation May cause respiratory tract H335

irritation.

Mutagenicity

Mutagenic effects have been

observed in microorganisms.

Not officially classified, but

handle with caution.[3]

Note: Specific LD50 and LC50 values for Monochrome Yellow 1 sodium salt are not readily
available in the referenced safety data sheets. The toxicological properties of this substance
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have not been fully investigated.[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Monochrome Yellow 1

sodium salt to prevent exposure.

Specifications and Best

PPE Category Required Equipment )
Practices
] Chemical safety goggles or a Must be worn at all times in the
Eye and Face Protection ) )
face shield handling area.[4]

) ) Inspect gloves for tears or
Chemical-resistant gloves
holes before use. A lab coat

Skin Protection (Nitrile rubber recommended),

should be worn to protect
Lab coat ) )
clothing and skin.
Required when handling the
) ) ] powder outside of a certified

Respiratory Protection NIOSH-approved respirator _ _
chemical fume hood or if dust
is generated.

Footwear Closed-toe shoes To protect against spills.

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the safe handling of Monochrome Yellow 1 sodium salt from receipt to
use in an experimental setting.
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Preparation
1. Receipt and Inspection
Inspect container for damage or leaks.

If container is intact

2. Storage
Store in a cool, dry, well-ventilated area away from incompatible materials.

3. SDS Review
Thoroughly review the Safety Data Sheet.

Handling (in a $esignated area)
4. Don PPE
Wear appropriate gloves, goggles, and lab coat.

'

5. Weighing
Weigh the powder in a chemical fume hood to minimize dust inhalation.

l

6. Dissolving
Add powder to the solvent slowly to avoid splashing.

Post-Handling
y

7. Decontamination
Clean all equipment and surfaces thoroughly.

:

8. Waste Collection
Collect all waste in a labeled, sealed container.

'

9. Doff PPE and Wash Hands
Remove PPE and wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Monochrome Yellow 1 sodium salt.
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Disposal Plan

Proper disposal of Monochrome Yellow 1 sodium salt and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Key Principles:

e Do not dispose of down the drain or in regular trash.

» All waste containing this chemical is considered hazardous waste.

» Follow all institutional, local, and national regulations for hazardous waste disposal.

Disposal Workflow:

Aqueous Waste Solid Waste Empty Containers
(Solutions containing the dye) (Contaminated PPE, weigh boats, etc.) Py
Collect in a labeled, Collect in a designated, Triple rinse with a suitable solvent.
sealed waste container. labeled solid waste bag or container. Collect rinse water as hazardous waste.
Store all waste containers in a Dispose of the rinsed container
designated hazardous waste accumulation area. according to institutional guidelines.

:

Arrange for pickup and disposal
by a licensed hazardous waste contractor.

Click to download full resolution via product page
Caption: Disposal workflow for Monochrome Yellow 1 sodium salt waste.

By adhering to these safety and handling protocols, researchers can minimize their risk of
exposure and ensure the safe and responsible use of Monochrome Yellow 1 sodium salt in
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the laboratory. Always prioritize safety and consult your institution's environmental health and
safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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